Cas no 26326-05-6 (3-Butene-1,2,3-tricarboxylicacid)

• Product name: 3-Butene-1,2,3-tricarboxylicacid
• CAS No: 26326-05-6
• MF: C₇H₈O₆
• MW: 188.134822845459
• CID: 258385
• PubChem ID: 592363

3-Butene-1,2,3-tricarboxylicacid Chemical and Physical Properties

Names and Identifiers

• 3-Butene-1,2,3-tricarboxylicacid
• but-3-ene-1,2,3-tricarboxylic acid
• 1-butene-2,3,4-tricarboxylic acid ester
• HMS1668M07
• 1-Butene-2,3,4-Tricarboxylic Acid
• VS-13608
• 1-methylidenepropane-1,2,3-tricarboxylic acid
• CS-0328194
• 26326-05-6
• SR-01000637876-1
• MFCD00014344
• FT-0615265
• CHEBI:189183
• 3-Butene-1,2,3-tricarboxylic acid
• SCHEMBL78919
• NS00051215
• A877264
• InChI=1/C7H8O6/c1-3(6(10)11)4(7(12)13)2-5(8)9/h4H,1-2H2,(H,8,9)(H,10,11)(H,12,13
• but-3-ene-1,2,3-tricarboxylicacid
• but-3-ene-1, 2, 3-tricarboxylic acid
• EINECS 247-612-6
• DTXSID20897136
• CCG-48325
• AKOS027320962
• BBL036652
• STL525491

• Inchi： InChI=1S/C7H8O6/c1-3(6(10)11)4(7(12)13)2-5(8)9/h4H,1-2H2,(H,8,9)(H,10,11)(H,12,13)
• InChI Key： WOZHZOLFFPSEAM-UHFFFAOYSA-N
• SMILES： C(C(O)=O)C(C(O)=O)C(C(O)=O)=C

Computed Properties

• Exact Mass: 188.032088g/mol
• Surface Charge: 0
• XLogP3: -0.6
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 188.032088g/mol
• Monoisotopic Mass: 188.032088g/mol
• Topological Polar Surface Area: 112Ų
• Heavy Atom Count: 13
• Complexity: 266
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.5±0.1 g/cm3
• Melting Point: 177 °C
• Boiling Point: 436.3±45.0 °C at 760 mmHg
• Flash Point: 231.8±25.2 °C
• PSA: 111.90000
• LogP: -0.19730
• Solubility: Not determined
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

3-Butene-1,2,3-tricarboxylicacid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R36/37/38

3-Butene-1,2,3-tricarboxylicacid Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives